Cas no 683228-71-9 (6-Amino-2,8-dihydroxypurine; (1H,3H)-form, 1,3-Di-Me)

• Product Name: 6-Amino-2,8-dihydroxypurine; (1H,3H)-form, 1,3-Di-Me
• CAS No: 683228-71-9
• MF: C₇H₉N₅O₂
• MW: 195.178660154343
• CID: 2798857
• PubChem ID: 135577860
• Update Time: 2025-04-21

6-Amino-2,8-dihydroxypurine; (1H,3H)-form, 1,3-Di-Me Chemical and Physical Properties

Names and Identifiers

• DTXSID50617920
• 6-Amino-1,3-dimethyl-1H-purine-2,8(3H,7H)-dione
• 6-imino-1,3-dimethyl-7,9-dihydro-1h-purine-2,8(3h,6h)-dione
• CHEMBL1615590
• 1,3-dimethyl-8-oxoisoguanine
• 683228-71-9
• 6-Amino-2,8-dihydroxypurine; (1H,3H)-form, 1,3-Di-Me

• Inchi： 1S/C7H9N5O2/c1-11-4(8)3-5(10-6(13)9-3)12(2)7(11)14/h8H2,1-2H3,(H,9,13)
• InChI Key： CIOLABVMCXBMMZ-UHFFFAOYSA-N
• SMILES： CN1C(=O)N(C)C2C(NC(N=2)=O)=C1N

Computed Properties

• Exact Mass: 195.07562455Da
• Monoisotopic Mass: 195.07562455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 88.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones